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Compound of Interest

Compound Name: Pinostrobin

Cat. No.: B7803325

Introduction

Pinostrobin (5-hydroxy-7-methoxyflavanone) is a dietary bioflavonoid found in a variety of
plants, including fingerroot (Boesenbergia rotunda), pine trees (Pinus strobus), and Cajanus
cajan (pigeon pea).[1][2][3] Emerging research has highlighted its diverse pharmacological
activities, making it a compound of significant interest for the development of functional foods
and nutraceuticals. Its potential applications stem from its potent antioxidant, anti-inflammatory,
neuroprotective, anti-cancer, and metabolic-regulating properties.[2][4][5] This document
provides detailed application notes, experimental protocols, and data summaries for
researchers investigating the utility of pinostrobin in functional food development.

Neuroprotective Applications

Pinostrobin has demonstrated significant potential in protecting against neurodegenerative
processes, suggesting its use in functional foods aimed at cognitive health and
neuroprotection. Studies show it can mitigate neuronal damage in models of Parkinson's and
Alzheimer's disease.[6][7]

Mechanism of Action

Pinostrobin's neuroprotective effects are largely attributed to its ability to combat oxidative
stress and modulate key signaling pathways. It enhances the expression and nuclear
accumulation of Nuclear factor erythroid 2-related factor 2 (Nrf2), a master regulator of the
antioxidant response.[6][8] This activation, partly mediated by the PI3K/AKT and ERK signaling
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pathways, upregulates antioxidant enzymes like heme oxygenase-1 (HO-1).[6][9] Additionally,
pinostrobin inhibits apoptotic cascades by reducing the Bcl-2/Bax ratio and suppressing
caspase-3 activation.[6][7]

Quantitative Data: Neuroprotective Effects
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Signaling Pathway: Nrf2-Mediated Neuroprotection
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Caption: Pinostrobin activates Nrf2 via PI3K/AKT and ERK pathways.

Anti-inflammatory Applications

Chronic inflammation is a key factor in many lifestyle-related diseases. Pinostrobin's potent
anti-inflammatory properties make it a strong candidate for functional foods designed to
manage inflammatory conditions.[11][12]
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Mechanism of Action

Pinostrobin exerts anti-inflammatory effects through multiple mechanisms. It can inhibit the
production of pro-inflammatory mediators like nitric oxide (NO) and prostaglandin E2 (PGE-z) by
reducing the expression of INOS and COX-2.[13][14] It also suppresses inflammatory cytokines
such as TNF-a and IL-1[.[10][11] A key mechanism is its ability to interfere with the Toll-like
receptor 4 (TLR4) signaling pathway by binding to the myeloid differentiation factor 2 (MD2)
protein, which hinders lipopolysaccharide (LPS) from activating the TLR4/MD2 complex and
subsequent NF-kB nuclear translocation.[13]

Quantitative Data: Anti-inflammatory Effects

Effect Model System Treatment ICso | Result Reference
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Signaling Pathway: TLR4/MD2 Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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